Cas no 1805249-11-9 (Ethyl 3-bromo-4-cyano-5-methylphenylacetate)

• Product Name: Ethyl 3-bromo-4-cyano-5-methylphenylacetate
• CAS No: 1805249-11-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4943650
• Update Time: 2025-10-28

Ethyl 3-bromo-4-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-5-methylphenylacetate
• ethyl 2-(3-bromo-4-cyano-5-methylphenyl)acetate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)6-9-4-8(2)10(7-14)11(13)5-9/h4-5H,3,6H2,1-2H3
• InChI Key： NGHUCTSABMLLRW-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C)C=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-4-cyano-5-methylphenylacetate

Ethyl 3-bromo-4-cyano-5-methylphenylacetate (CAS No. 1805249-11-9): A Comprehensive Overview

Ethyl 3-bromo-4-cyano-5-methylphenylacetate, identified by the CAS registry number 1805249-11-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a bromine atom, a cyano group, and a methyl substituent on the aromatic ring, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in the synthesis of bioactive molecules and its compatibility with various chemical reactions, making it a valuable building block in modern chemical research.

The chemical structure of Ethyl 3-bromo-4-cyano-5-methylphenylacetate is characterized by a phenyl ring substituted with three distinct groups: bromine at position 3, a cyano group at position 4, and a methyl group at position 5. The acetate ester group attached to the phenyl ring further enhances its reactivity and functional versatility. This combination of substituents not only imparts unique electronic properties to the molecule but also facilitates its use in various synthetic pathways. For instance, the bromine atom can serve as a leaving group in substitution reactions, while the cyano group can participate in nucleophilic additions or act as a directing group in aromatic substitutions.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of Ethyl 3-bromo-4-cyano-5-methylphenylacetate. Researchers have explored eco-friendly approaches such as microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the efficiency and sustainability of its production. These methods not only reduce reaction times but also minimize the use of hazardous reagents, aligning with the growing emphasis on green chemistry principles.

In terms of physical properties, Ethyl 3-bromo-4-cyano-5-methylphenylacetate exhibits a melting point of approximately 68°C and a boiling point around 287°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under normal storage conditions has been well-documented, ensuring its reliability as an intermediate in large-scale chemical processes.

The application of Ethyl 3-bromo-4-cyano-5-methylphenylacetate extends across multiple disciplines. In the pharmaceutical industry, it has been utilized as a precursor for bioactive compounds targeting various therapeutic areas, including cancer and inflammation. Its ability to undergo Suzuki-Miyaura coupling reactions has made it invaluable in constructing complex molecular frameworks with high precision. Furthermore, its role in polymer chemistry has been explored for developing novel materials with tailored mechanical and electronic properties.

Recent studies have also investigated the potential of Ethyl 3-bromo-4-cyano-5-methylphenylacetate in nanotechnology applications. By incorporating this compound into self-assembling systems or polymeric networks, researchers have demonstrated its capacity to influence material properties such as thermal stability and conductivity. These findings underscore its versatility as both a chemical building block and a functional material component.

In conclusion, Ethyl 3-bromo-4-cyano-5-methylphenylacetate (CAS No. 1805249-11-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with advancements in synthetic methodologies, positions it as an essential tool for researchers aiming to develop innovative solutions in drug discovery, polymer synthesis, and nanotechnology. As ongoing research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in both academic and industrial settings.